Cas no 54824-10-1 (2-Methoxy-6-trifluoromethyl-4-pyrimidinamine)

• Product Name: 2-Methoxy-6-trifluoromethyl-4-pyrimidinamine
• CAS No: 54824-10-1
• MF: C₆H₆F₃N₃O
• MW: 193.126551151276
• CID: 2186132
• PubChem ID: 606317
• Update Time: 2025-07-23

2-Methoxy-6-trifluoromethyl-4-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-trifluoromethyl-4-pyrimidinamine
• 2-methoxy-6-(trifluoromethyl)pyrimidin-4-amine
• DB-293264
• SB57103
• 4-Pyrimidinamine, 2-methoxy-6-(trifluoromethyl)-
• JYPAXMLPAWZMEU-UHFFFAOYSA-N
• 2-Methoxy-6-(trifluoromethyl)-4-pyrimidinylamine #
• 54824-10-1
• DTXSID30345678
• DTXCID70296751

• Inchi： 1S/C6H6F3N3O/c1-13-5-11-3(6(7,8)9)2-4(10)12-5/h2H,1H3,(H2,10,11,12)
• InChI Key： JYPAXMLPAWZMEU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N=C(N=1)OC)(F)F

Computed Properties

• Exact Mass: 193.04629631g/mol
• Monoisotopic Mass: 193.04629631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-Methoxy-6-trifluoromethyl-4-pyrimidinamine

Introduction to 2-Methoxy-6-trifluoromethyl-4-pyrimidinamine (CAS No. 54824-10-1)

2-Methoxy-6-trifluoromethyl-4-pyrimidinamine, identified by its Chemical Abstracts Service (CAS) number 54824-10-1, is a significant compound in the realm of pharmaceutical and agrochemical research. This pyrimidine derivative exhibits a unique structural configuration that has garnered attention for its potential applications in medicinal chemistry and crop protection. The presence of both methoxy and trifluoromethyl substituents on the pyrimidine ring imparts distinct electronic and steric properties, making it a versatile scaffold for further chemical modifications and biological evaluations.

The compound's molecular structure, characterized by a six-membered pyrimidine core, is complemented by the electron-withdrawing effect of the trifluoromethyl group and the electron-donating nature of the methoxy group. This balance facilitates interactions with various biological targets, including enzymes and receptors, which are critical in drug discovery processes. The trifluoromethyl moiety, in particular, is well-documented for its ability to enhance metabolic stability and binding affinity, attributes that are highly valued in the development of novel therapeutics.

In recent years, there has been a surge in research focused on pyrimidine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds incorporating the pyrimidine scaffold can exhibit antimicrobial, antiviral, anticancer, and anti-inflammatory properties. Among these, 2-Methoxy-6-trifluoromethyl-4-pyrimidinamine has shown promise in preliminary screenings as a lead compound for further optimization.

The methoxy group attached to the pyrimidine ring not only influences the compound's electronic properties but also serves as a handle for functionalization. This allows chemists to explore diverse derivatives through strategies such as nucleophilic substitution, condensation reactions, or coupling techniques. Such modifications are essential for tailoring the pharmacokinetic and pharmacodynamic profiles of the compound to meet specific therapeutic requirements.

Recent advancements in computational chemistry have enabled more efficient virtual screening of candidate molecules like 2-Methoxy-6-trifluoromethyl-4-pyrimidinamine. High-throughput docking simulations and molecular dynamics studies have been employed to predict binding interactions with target proteins. These computational approaches have accelerated the identification of promising analogs and provided insights into structural optimization strategies.

Experimental validation of computational predictions has been crucial in confirming the potential of this compound class. In vitro assays have revealed that derivatives of 2-Methoxy-6-trifluoromethyl-4-pyrimidinamine can modulate key signaling pathways involved in disease progression. For instance, certain analogs have demonstrated inhibitory effects on kinases and other enzymes implicated in cancer metabolism. Such findings underscore the compound's significance as a building block for next-generation therapeutics.

The agrochemical sector has also recognized the value of pyrimidine derivatives like 2-Methoxy-6-trifluoromethyl-4-pyrimidinamine. Its structural features make it a suitable candidate for developing novel pesticides with improved efficacy and environmental safety. Research has focused on leveraging its bioactivity against resistant pests while minimizing ecological impact. This dual functionality aligns with global efforts to sustain agricultural productivity without compromising ecological balance.

Manufacturing processes for 2-Methoxy-6-trifluoromethyl-4-pyrimidinamine have been refined to ensure high yield and purity standards. Synthetic routes typically involve multi-step organic transformations starting from readily available precursors. Advances in green chemistry principles have encouraged the adoption of solvent-free reactions, catalytic methods, and energy-efficient processes to enhance sustainability.

The regulatory landscape for pharmaceuticals continues to evolve, emphasizing safety and efficacy through stringent testing protocols. As such, compounds like 2-Methoxy-6-trifluoromethyl-4-pyrimidinamine must undergo rigorous preclinical evaluations before advancing to human trials. Collaborative efforts between academia and industry are essential to streamline this process while maintaining high scientific integrity.

Future directions in research may explore novel synthetic methodologies or biocatalytic approaches to produce analogs of 2-Methoxy-6-trifluoromethyl-4-pyrimidinamine more efficiently. Additionally, investigating its role in combination therapies could unlock synergistic effects that enhance therapeutic outcomes. The integration of artificial intelligence into drug discovery pipelines may further accelerate the identification of optimized derivatives with tailored properties.

In conclusion, 2-Methoxy-6-trifluoromethyl-4-pyrimidinamine (CAS No. 54824-10-1) represents a compelling example of how structural innovation can drive advancements in pharmaceuticals and agrochemicals. Its unique combination of substituents offers diverse opportunities for functionalization and biological evaluation, positioning it as a valuable asset in ongoing research initiatives.